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Compound of Interest

Compound Name: 4-Bromo-2-methyl-1-nitrobenzene

Cat. No.: B3021674 Get Quote

A Technical Guide to 4-Bromo-2-methyl-1-
nitrobenzene
This document provides a concise technical overview of 4-Bromo-2-methyl-1-nitrobenzene, a

versatile aromatic compound. It is intended for researchers, scientists, and professionals in the

fields of drug development and chemical synthesis. This guide details the compound's

fundamental properties and outlines a common synthetic protocol.

Core Properties
4-Bromo-2-methyl-1-nitrobenzene is a key intermediate in organic synthesis, particularly in

the production of pharmaceuticals, agrochemicals, and dyes.[1] Its chemical structure, featuring

bromine, methyl, and nitro functional groups, allows for diverse chemical modifications, making

it a valuable building block for more complex molecules.[1]

Below is a summary of its key molecular data:
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Property Value

Molecular Formula C₇H₆BrNO₂[1][2][3]

Molecular Weight 216.03 g/mol [1][3]

Alternate Name 5-Bromo-2-nitrotoluene[1]

CAS Number 52414-98-9[2][3]

Appearance Yellow solid[1]

Melting Point 57-65 ºC[1]

Synthetic Protocol
The following section details a common laboratory procedure for the synthesis of 4-Bromo-2-
methyl-1-nitrobenzene starting from 4-bromo-2-methylaniline.[4]

Materials:

4-bromo-2-methylaniline

Dichloromethane (DCM)

Hydrogen peroxide (H₂O₂)

Trifluoroacetic anhydride (TFAA)

Saturated sodium bicarbonate (NaHCO₃) solution

Magnesium sulfate (MgSO₄)

Water

Procedure:

Preparation of the Oxidizing Solution: At 0°C, dissolve hydrogen peroxide (3.95 mL, ~64.5

mmol) in dichloromethane (320 mL). To this cooled solution, add trifluoroacetic anhydride

(10.93 mL, 77 mmol) and stir the mixture for 5 minutes at this temperature.[4]
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Addition of Starting Material: Remove the ice bath and fit the reaction vessel with a reflux

condenser. Slowly add a solution of 4-bromo-2-methylaniline (3 g, 16.12 mmol) in

dichloromethane (6.4 mL) dropwise over approximately 30 minutes.[4]

Reaction: Heat the resulting mixture to reflux for 1 hour.[4]

Work-up: After cooling, wash the reaction mixture sequentially with 30 mL of water and 30

mL of saturated NaHCO₃ solution.[4]

Isolation and Purification: Dry the organic layer with MgSO₄ and concentrate it under

vacuum. Purify the crude product using flash column chromatography to yield the final

product, 4-bromo-2-methyl-1-nitrobenzene.[4]

The following diagram illustrates the key stages of this synthetic workflow.

H₂O₂ + TFAA
in DCM @ 0°C

Reflux for 1h

Oxidizing Agent

4-bromo-2-methylaniline
in DCM

Addition

Wash with H₂O
and NaHCO₃

Cooling
Dry (MgSO₄)
Concentrate

Flash Chromatography

4-Bromo-2-methyl-
1-nitrobenzene

Click to download full resolution via product page

Synthesis of 4-Bromo-2-methyl-1-nitrobenzene.

Applications in Research
Beyond its role as a synthetic intermediate, 4-Bromo-2-methyl-1-nitrobenzene is utilized in

several research areas:

Material Science: It is employed in the development of specialty polymers and materials to

enhance properties like thermal stability and chemical resistance.[1]

Environmental Studies: The compound is used in studies focused on the degradation of

nitroaromatic compounds, aiding research into pollution and environmental remediation

strategies.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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